Cas no 682341-19-1 (4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline)
682341-19-1 structure
Product Name:4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline
CAS No:682341-19-1
MF:C12H19N3O2S
MW:269.363161325455
MDL:MFCD06659953
CID:393501
PubChem ID:17480859
Update Time:2025-04-19
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-ethyl-
- 4-(4-ethylpiperazin-1-yl)sulfonylaniline
- 4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline
- DTXSID30589636
- Z147642686
- EN300-22363
- AKOS005457265
- 4-(4-Ethylpiperazine-1-sulfonyl)aniline
- CS-0240057
- 682341-19-1
-
- MDL: MFCD06659953
- Inchi: 1S/C12H19N3O2S/c1-2-14-7-9-15(10-8-14)18(16,17)12-5-3-11(13)4-6-12/h3-6H,2,7-10,13H2,1H3
- InChI Key: CEFNHAPURWWQNH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(N1CCN(CC)CC1)(=O)=O
Computed Properties
- Exact Mass: 269.11997
- Monoisotopic Mass: 269.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 75Ų
Experimental Properties
- PSA: 66.64
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B442650-5mg |
4-[(4-Ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B442650-10mg |
4-[(4-Ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B442650-50mg |
4-[(4-Ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| Enamine | EN300-22363-0.05g |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-22363-0.1g |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-22363-0.25g |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-22363-0.5g |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-22363-1.0g |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 95.0% | 1.0g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-22363-2.5g |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 95.0% | 2.5g |
$503.0 | 2025-02-20 | |
| Enamine | EN300-22363-5.0g |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline |
682341-19-1 | 95.0% | 5.0g |
$743.0 | 2025-02-20 |
4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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